Cas no 5324-84-5 (1-Octanesulfonic Acid Sodium Salt)
1-Octanesulfonic Acid Sodium Salt is an anionic surfactant and ion-pairing reagent commonly used in analytical chemistry, particularly in high-performance liquid chromatography (HPLC). Its key advantages include excellent solubility in aqueous and organic solvents, making it suitable for mobile phase applications. The compound acts as an effective ion-pairing agent for the separation of basic compounds, enhancing peak resolution and retention time reproducibility. Its high purity and stability ensure consistent performance in chromatographic analyses. Additionally, it is widely employed in electrochemical studies and as a detergent in biochemical applications due to its mild yet effective surfactant properties. The sodium salt form offers improved handling and solubility compared to the free acid.
5324-84-5 structure
Product Name:1-Octanesulfonic Acid Sodium Salt
CAS No:5324-84-5
MF:C8H17NaO3S
MW:216.273552656174
MDL:MFCD00007544
CID:45697
PubChem ID:24898057
Update Time:2026-05-14
1-Octanesulfonic Acid Sodium Salt Chemical and Physical Properties
Names and Identifiers
-
- Sodium octane-1-sulfonate
- 1-Octanesulfonic acid sodium salt
- Sodium 1-octanesulfonate
- Sodium 1-Octanesulfonate [Reagent for Ion-Pair Chromatography]
- Sodium 1-octanesulfonate hydrate
- 1-OCTANESULFONATE, SODIUM
- 1-Octanesulfonicacid,sodiumsaltmonohydrate
- 1-Octanesulfonic acid
- n-Octylsulfonic Acid Sodium Salt
- IPC-ALKS-8
- Sodium octanesulfonate
- 1-Octanesulfonic acid, sodium salt
- Sodium octylsulfonate
- octyl sodium sulfonate
- J46EZ5JYB3
- SODIUM OCTYL SULFONATE
- 1-octanesulfonic acid na-salt
- 1-octanesulfonate, sodium salt
- 1-Octanesulfonic acid, sodium salt (1:1)
- 1-octanesulphonate, sodium salt
- 1-octanesulphonic acid sodium salt
- octane-1-sulfonic acid sodium sal
- Octane-1-sulfonic acid sodium salt
- Sodium 1-Octanesulfonate,98.5%
- 1-Octanesulfonic Acid Sodium Salt
-
- MDL： MFCD00007544
- Inchi： 1S/C8H18O3S.Na/c1-2-3-4-5-6-7-8-12(9,10)11;/h2-8H2,1H3,(H,9,10,11);/q;+1/p-1
- InChI Key： HRQDCDQDOPSGBR-UHFFFAOYSA-M
- SMILES： S(C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])(=O)(=O)[O-].[Na+]
- BRN： 3574241
Computed Properties
- Exact Mass: 216.08000
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 7
- Complexity: 184
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 65.6
Experimental Properties
- Color/Form: Not determined
- Density: 1.0840
- Melting Point: 250-265°C
- Boiling Point: >300 °C(lit.)
- PH: 5.5-7.5 (100g/l, H2O, 20℃)
- Solubility: H2O: soluble1M at 20°C, clear, colorless
- Water Partition Coefficient: Soluble in water producing a clear and colorless solution.
- Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
- PSA: 65.58000
- LogP: 2.97290
- Sensitiveness: Sensitive to light and humidity
1-Octanesulfonic Acid Sodium Salt Security Information
- Signal Word：Warning
- Hazard Statement： H315; H319; H335
- Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： R36/38: irritating to eyes and skin.
- Safety Instruction： S22-S24/25
-
Hazardous Material Identification：
- Safety Term：S22;S24/25
- TSCA：Yes
- Storage Condition：Store at room temperature
- Risk Phrases：R36/38
1-Octanesulfonic Acid Sodium Salt Customs Data
- HS CODE：29041000
- Customs Data：
China Customs Code:
2904100000Overview:
2904100000 Derivatives containing only sulfo groups and their salts and ethyl esters.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2904100000 derivatives containing only sulpho groups, their salts and ethyl esters.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
1-Octanesulfonic Acid Sodium Salt Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A450001148-500g |
Sodium octane-1-sulfonate |
5324-84-5 | 98% | 500g |
$432.60 | 2023-09-01 | |
| Fluorochem | 009637-1g |
1-Octanesulfonic acid, sodium salt |
5324-84-5 | 98% | 1g |
￡10.00 | 2022-03-01 | |
| Fluorochem | 009637-10g |
1-Octanesulfonic acid, sodium salt |
5324-84-5 | 98% | 10g |
￡13.00 | 2022-03-01 | |
| Fluorochem | 009637-25g |
1-Octanesulfonic acid, sodium salt |
5324-84-5 | 98% | 25g |
￡30.00 | 2022-03-01 | |
| Fluorochem | 009637-100g |
1-Octanesulfonic acid, sodium salt |
5324-84-5 | 98% | 100g |
￡93.00 | 2022-03-01 | |
| Fluorochem | 009637-500g |
1-Octanesulfonic acid, sodium salt |
5324-84-5 | 98% | 500g |
￡384.00 | 2022-03-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | S108926-25g |
1-Octanesulfonic Acid Sodium Salt |
5324-84-5 | 98% | 25g |
¥203.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | S108926-5g |
1-Octanesulfonic Acid Sodium Salt |
5324-84-5 | 98% | 5g |
¥65.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | S108926-1g |
1-Octanesulfonic Acid Sodium Salt |
5324-84-5 | 98% | 1g |
¥29.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | S108926-100g |
1-Octanesulfonic Acid Sodium Salt |
5324-84-5 | 98% | 100g |
¥645.90 | 2023-09-01 |
1-Octanesulfonic Acid Sodium Salt Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:5324-84-5)Sodium 1-octanesulfonate
Order Number:sfd9166
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:35
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:5324-84-5)Sodium 1-octanesulfonate
Order Number:LE5361;LE10029;LE1757706
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:47
Price ($):discuss personally
Email:18501500038@163.com
1-Octanesulfonic Acid Sodium Salt Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:5324-84-5)Sodium 1-octanesulfonate
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:5324-84-5)Sodium 1-octanesulfonate
Purity:99%/99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry/Inquiry